Cas no 866149-08-8 (2-(E)-(3,4-Dichlorophenyl)methylidene-2,3,4,9-tetrahydro-1H-carbazol-1-one)

• Product Name: 2-(E)-(3,4-Dichlorophenyl)methylidene-2,3,4,9-tetrahydro-1H-carbazol-1-one
• CAS No: 866149-08-8
• CID: 4662935
• Update Time: 2025-06-11

2-(E)-(3,4-Dichlorophenyl)methylidene-2,3,4,9-tetrahydro-1H-carbazol-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-(3,4-DICHLOROPHENYL)METHYLIDENE]-2,3,4,9-TETRAHYDRO-1H-CARBAZOL-1-ONE
• 2-(E)-(3,4-Dichlorophenyl)methylidene-2,3,4,9-tetrahydro-1H-carbazol-1-one

Additional information on 2-(E)-(3,4-Dichlorophenyl)methylidene-2,3,4,9-tetrahydro-1H-carbazol-1-one

Introduction to 2-(E)-(3,4-Dichlorophenyl)methylidene-2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS No. 866149-08-8)

2-(E)-(3,4-Dichlorophenyl)methylidene-2,3,4,9-tetrahydro-1H-carbazol-1-one, identified by its Chemical Abstracts Service (CAS) number 866149-08-8, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines a carbazole core with a chalcone-like moiety, featuring a (E)-alkene linkage between the 3,4-dichlorophenyl group and the carbazole scaffold. The unique arrangement of these functional groups not only imparts distinct electronic and steric properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The carbazole moiety is a well-known pharmacophore in medicinal chemistry, renowned for its presence in numerous bioactive natural products and synthetic drugs. Its aromatic system contributes to favorable interactions with biological targets, including enzymes and receptors. In particular, derivatives of carbazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The addition of a tetrahydro bridge further modulates the electronic distribution and conformational flexibility of the molecule, which can be exploited to enhance binding affinity and selectivity.

The 3,4-dichlorophenyl substituent in this compound introduces electron-withdrawing effects through the chlorine atoms, which can influence the reactivity and orientation of the molecule in biological systems. This substitution pattern is often employed in drug design to improve metabolic stability and binding interactions. The methylidene group (CH=) at the 2-position of the carbazole ring serves as a key pharmacophoric element that can engage in hydrogen bonding or π-stacking interactions with biological targets. The overall structure of 2-(E)-(3,4-Dichlorophenyl)methylidene-2,3,4,9-tetrahydro-1H-carbazol-1-one thus represents a promising scaffold for further derivatization and exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with increasing accuracy. Studies suggest that the combination of the carbazole core and the chalcone-like structure may facilitate interactions with proteins involved in signal transduction pathways relevant to diseases such as cancer and neurodegeneration. For instance, computational studies have indicated that this compound could potentially bind to kinases or transcription factors by leveraging its aromatic system and hydrogen bonding capabilities.

In vitro investigations have begun to uncover the pharmacological profile of 2-(E)-(3,4-Dichlorophenyl)methylidene-2,3,4,9-tetrahydro-1H-carbazol-1-one, revealing intriguing activities that warrant further exploration. Preliminary assays have shown modest inhibitory effects on certain enzyme targets known to be implicated in inflammatory responses. The dichlorophenyl group appears to play a critical role in modulating these effects by influencing both electronic properties and steric hindrance around the active site. Additionally, the tetrahydrocarbazole moiety may contribute to improved solubility compared to rigid carbazole derivatives, enhancing bioavailability.

The synthesis of this compound represents an elegant example of modern organic chemistry techniques applied to complex molecular architectures. Key synthetic steps involve condensation reactions between appropriately substituted phenols or anilines with carbazole derivatives under controlled conditions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds while maintaining regioselectivity. These synthetic strategies align well with green chemistry principles by minimizing waste and maximizing atom economy.

The potential applications of 2-(E)-(3,4-Dichlorophenyl)methylidene-2,3,4,9-tetrahydro-1H-carbazol-1-one extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique structural features make it a candidate for developing novel dyes or organic semiconductors due to its ability to form π-conjugated systems. Furthermore, derivatives of this compound could serve as probes for biochemical assays or scaffolds for structure-based drug design against challenging therapeutic targets.

As research continues to uncover new biological activities and synthetic methodologies for this class of compounds, 866149-08-8 will undoubtedly remain a subject of interest for academic researchers and industrial scientists alike. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide. The continued exploration of its pharmacological potential holds promise for addressing unmet medical needs through innovative chemical biology approaches.